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An In-depth Technical Guide to the Physical and Chemical Properties of Lead Monoxide

Introduction
Lead(II) oxide, commonly known as lead monoxide (PbO), is an inorganic compound with the

molecular formula PbO. It is a crucial material in various industrial applications, including the

manufacturing of lead-based glass, ceramics, pigments, and as a component in lead-acid

batteries.[1][2] Lead monoxide exists in two primary polymorphic forms: litharge (α-PbO),

which has a tetragonal crystal structure, and massicot (β-PbO), characterized by an

orthorhombic crystal structure.[1][3] The properties and applications of lead monoxide are

intrinsically linked to these crystalline forms. This guide provides a comprehensive overview of

the physical and chemical properties of lead monoxide, detailed experimental protocols for its

characterization, and visual representations of its structures and reactions.

Physical Properties of Lead Monoxide
The physical characteristics of lead monoxide are summarized in the table below. These

properties can vary slightly depending on the polymorphic form and particle size.

Table 1: Physical Properties of Lead Monoxide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b057547?utm_src=pdf-interest
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead(II)_oxide
https://www.pciplindia.com/blog-detail/lead-oxide-properties-and-application-of-lead-oxide
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead(II)_oxide
https://www.naturalpigments.com/litharge-massicot-pigment.html
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula PbO [1]

Molar Mass 223.20 g/mol [1]

Appearance

Red or reddish-yellow powder

(Litharge, α-PbO) Yellow or

orange powder (Massicot, β-

PbO)

[1][3]

Density 9.53 g/cm³ [1]

Melting Point 888 °C (1,630 °F; 1,161 K) [1]

Boiling Point 1,477 °C (2,691 °F; 1,750 K) [1]

Solubility in Water
α-PbO: 0.0504 g/L (at 25 °C)

β-PbO: 0.1065 g/L (at 25 °C)
[1][4]

Solubility in other solvents

Insoluble in ethanol. Soluble in

acetone, nitric acid, acetic

acid, and alkali solutions.[4][5]

[6]

Crystal Structure

α-PbO (Litharge): Tetragonal

β-PbO (Massicot):

Orthorhombic

[1][3]

Refractive Index 2.51, 2.61, 2.71 [7]

Mohs Hardness 2 (α-form) [8]

Allotropes and Crystal Structure
Lead monoxide's two polymorphs, litharge and massicot, are distinguished by their crystal

structures, which in turn influences their physical properties.[1][3]

α-PbO (Litharge): This is the stable form at temperatures below 489 °C.[4][8] It possesses a

tetragonal crystal structure with the space group P4/nmm.[9][10] In this structure, the lead

atom is coordinated with four oxygen atoms in a pyramidal arrangement.[1] The Pb-O bond

lengths are all equal, at approximately 2.33 - 2.35 Å.[9][10]
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β-PbO (Massicot): Stable above 489 °C, massicot has an orthorhombic crystal structure.[3]

[11] While also featuring a pyramidal four-coordinate lead center, the Pb-O bond lengths in

massicot are not equal; two are shorter, and two are longer.[1]

The transition between these two forms is reversible and dependent on controlled heating and

cooling.[1] The color of the powder can be an indicator of the form, with litharge typically being

red or orange and massicot yellow, but this is not always a reliable determinant.[1][3]

α-PbO (Litharge)

β-PbO (Massicot)

Tetragonal Crystal System
(Space Group: P4/nmm)

Stable < 489 °C
Four equal Pb-O bonds

Orthorhombic Crystal System Stable > 489 °C
Two short and two long Pb-O bonds

Click to download full resolution via product page

Crystal structures of Lead Monoxide polymorphs.

α-PbO (Litharge)
Tetragonal

β-PbO (Massicot)
Orthorhombic

Heating > 489 °C Cooling < 489 °C

Click to download full resolution via product page

Phase transition between Litharge and Massicot.

Chemical Properties
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Lead monoxide is an amphoteric compound, meaning it reacts with both acids and strong

bases.[4][12]

Reaction with Acids: It dissolves in acids to form lead(II) salts. For example, with nitric acid, it

forms lead(II) nitrate.

PbO + 2 HNO₃ → Pb(NO₃)₂ + H₂O

Reaction with Alkalis: In strong alkali solutions, it dissolves to form plumbite salts, containing

the plumbite ion ([PbO₂]²⁻).[4][12]

PbO + 2 NaOH → Na₂PbO₂ + H₂O

Thermal Decomposition: When heated in the air between 300-450 °C, lead monoxide can

be oxidized to lead tetroxide (Pb₃O₄), also known as red lead.[5] Upon further heating to

higher temperatures, it reverts to lead monoxide.[5][13]

6 PbO + O₂ ⇌ 2 Pb₃O₄ (at ~450-480 °C)

Reduction: Lead monoxide can be reduced to metallic lead by heating with a reducing

agent like carbon monoxide at high temperatures (around 1200 °C).[1]

PbO + CO → Pb + CO₂

Lead Monoxide (PbO)

Lead(II) Salt (e.g., Pb(NO₃)₂)

 Forms

Plumbite Salt (e.g., Na₂PbO₂)

 Forms

Acid (e.g., HNO₃) Base (e.g., NaOH)
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Amphoteric reactions of Lead Monoxide.

Experimental Protocols
Synthesis of Lead Monoxide
Several methods are employed for the synthesis of lead monoxide, both on an industrial and

laboratory scale.

1. Thermal Oxidation of Lead Metal (Barton Pot Method) This industrial method produces a

mixture of α-PbO and β-PbO.[1]

Objective: To produce lead monoxide by direct oxidation of molten lead.

Methodology:

Melt refined lead metal.

Introduce droplets of the molten lead into a heated vessel (the "Barton pot") at

approximately 450 °C.[1]

Force a stream of air through the vessel. The air oxidizes the lead droplets and carries the

resulting lead monoxide powder out of the pot.[1]

Collect the PbO powder in a separation system, such as cyclonic separators.[1]

Reaction: 2 Pb + O₂ → 2 PbO

2. Laboratory Preparation by Heating Lead Carbonate This method can be used to produce the

yellow massicot form.[3]

Objective: To synthesize β-PbO by thermal decomposition of white lead (lead carbonate).

Methodology:

Place a quantity of lead(II) carbonate (PbCO₃) in a ceramic crucible.

Gently heat the crucible to approximately 300 °C.[3]
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The white lead will decompose, releasing carbon dioxide and water, leaving behind a soft,

yellow powder of massicot.[3]

Reaction: PbCO₃ → PbO + CO₂

Characterization by X-ray Diffraction (XRD)
XRD is a fundamental technique for identifying the crystalline phases (litharge vs. massicot) of

a lead monoxide sample.

Objective: To determine the crystal structure and phase composition of a PbO sample.

Methodology:

Sample Preparation: Grind the lead monoxide sample into a fine, homogeneous powder

to ensure random orientation of the crystallites. Mount the powder on a sample holder.

Instrument Setup: Use a powder diffractometer equipped with a copper X-ray source (Cu-

Kα radiation, λ ≈ 1.54 Å) is typically used.[14]

Data Collection:

Scan the sample over a 2θ range, for example, from 20° to 70°.[14]

Set a step size of 0.02° and a counting time per step (e.g., 1 to 30 seconds) to ensure

good signal-to-noise ratio.[14]

Data Analysis:

The resulting diffraction pattern (a plot of intensity vs. 2θ) will show a series of peaks.

Compare the positions (2θ values) and relative intensities of these peaks to standard

diffraction patterns for α-PbO and β-PbO from a database (e.g., the Powder Diffraction

File - PDF).

The major characteristic peaks for α-PbO are typically found at 2θ values of

approximately 28.6° and 31.8°.[15]
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PbO Sample

Grind to Fine Powder

Mount on Sample Holder

X-ray Diffractometer
(Cu-Kα radiation)

Scan 2θ Range (e.g., 20°-70°)

Obtain Diffraction Pattern
(Intensity vs. 2θ)

Compare with Standard Database
(α-PbO and β-PbO)

Identify Crystal Phase(s)

Click to download full resolution via product page

Experimental workflow for XRD analysis of PbO.

Thermodynamic Data
Table 2: Standard Molar Thermodynamic Properties (at 298.15 K, 100 kPa)
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Polymorph
Standard Molar Enthalpy
of Formation (ΔfH°),
kJ/mol

Standard Molar Entropy
(S°), J/(mol·K)

α-PbO (Litharge) -219.0 67.8

β-PbO (Massicot) -217.3 69.4

Data sourced from multiple consistent search results.

The small difference in the enthalpy of formation between the two forms is consistent with the

phase transition that occurs between them. The enthalpy change for the transformation from

the red to the yellow form is approximately +1.6 kJ/mol.[1]

Conclusion
Lead monoxide is a well-characterized inorganic compound with two distinct polymorphs,

litharge and massicot, that dictate its physical and chemical behavior. Its amphoteric nature,

thermal properties, and specific crystal structures are fundamental to its widespread use in

various scientific and industrial fields. The experimental protocols outlined provide a basis for

the synthesis and characterization of this important material, enabling further research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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